2-chloro-4-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C18H16ClFN2O2/c19-16-11-13(20)5-8-15(16)17(23)21-14-6-3-12(4-7-14)18(24)22-9-1-2-10-22/h3-8,11H,1-2,9-10H2,(H,21,23)
• InChI Key: XDZXOYLMFCEJFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol

Description

2-chloro-4-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as CFMPB, is a synthetic compound that has been widely used in scientific research. This chemical compound has gained significant attention due to its potential therapeutic applications in various medical fields.

Mechanism of Action

The mechanism of action of 2-chloro-4-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by interacting with specific proteins or enzymes in the body. For example, in cancer research, this compound has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and inhibit the growth of cancer cells. In neurology, this compound has been shown to protect neurons from damage and improve cognitive function. In inflammation research, this compound has been shown to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

2-chloro-4-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It has also been extensively studied, which means that there is a significant amount of data available on its properties and potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 2-chloro-4-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide. One area of research is the development of more potent and selective this compound analogs. Another area of research is the study of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various medical fields.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention due to its potential therapeutic applications in various medical fields. It has been extensively studied for its effects on cancer cells, neurology, and inflammation. This compound has several advantages for lab experiments, but also has limitations due to its unclear mechanism of action. Future research on this compound should focus on the development of more potent and selective analogs, the study of this compound in combination with other drugs, and the further understanding of its mechanism of action.

Scientific Research Applications

2-chloro-4-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications in various medical fields. Some of the areas where this compound has been studied include cancer research, neurology, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, this compound has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. In inflammation research, this compound has been studied for its anti-inflammatory properties.